Hydantoins are a class of heterocyclic compounds featuring a five-membered ring structure containing one nitrogen atom and one oxygen atom, typically in the 1,3-position. They possess diverse applications ranging from pharmaceuticals to agricultural chemicals due to their unique chemical properties. In pharmaceutical research, hydantoins such as phenytoin are widely used for the treatment of epilepsy and certain types of neuropathic pain. They exhibit anticonvulsant effects by modulating sodium channels in neurons, thereby stabilizing neuronal membranes. Additionally, these compounds play a crucial role in the development of pesticides and herbicides due to their ability to interfere with essential biochemical pathways in plants and insects. Hydantoins are also investigated for their potential use in antimicrobial and anti-inflammatory applications, making them an important class of heterocyclic compounds in modern chemistry.